Cas no 156789-16-1 (2-Pyridineacetonitrile,a-methylene-)

• Product Name: 2-Pyridineacetonitrile,a-methylene-
• CAS No: 156789-16-1
• MF: C₈H₆N₂
• MW: 130.146641254425
• CID: 107595
• PubChem ID: 20457259
• Update Time: 2024-02-29

2-Pyridineacetonitrile,a-methylene- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineacetonitrile,a-methylene-
• 2-Pyridineacetonitrile,alpha-methylene-(9CI)
• 2-Pyridineacetonitrile, α-methylene-

• Inchi： 1S/C8H6N2/c1-7(6-9)8-4-2-3-5-10-8/h2-5H,1H2
• InChI Key： DEXXYPDBBNCCDD-UHFFFAOYSA-N
• SMILES： C(#N)C(C1=NC=CC=C1)=C

Computed Properties

• Exact Mass: 130.053098200g/mol
• Monoisotopic Mass: 130.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 36.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives